Cas no 292055-71-1 ((alphaS)-threo-Dihydro Bupropion Hydrochloride)

• Product Name: (alphaS)-threo-Dihydro Bupropion Hydrochloride
• CAS No: 292055-71-1
• MF: C₁₃H₂₁Cl₂NO
• MW: 278.217941999435
• CID: 4643955
• Update Time: 2025-07-10

(alphaS)-threo-Dihydro Bupropion Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (αS)-threo-Dihydro Bupropion Hydrochloride
• (S,S)-Dihydro Bupropion Hydrochloride
• (alphaS)-threo-Dihydro Bupropion Hydrochloride

• Inchi： 1S/C13H20ClNO.ClH/c1-9(15-13(2,3)4)12(16)10-6-5-7-11(14)8-10;/h5-9,12,15-16H,1-4H3;1H/t9-,12+;/m0./s1
• InChI Key： YZHVQDVGTAELNB-PKKHVXKMSA-N
• SMILES： [C@@H](C1C=CC=C(Cl)C=1)(O)[C@H](C)NC(C)(C)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (alphaS)-threo-Dihydro Bupropion Hydrochloride

Recent Advances in the Study of (alphaS)-threo-Dihydro Bupropion Hydrochloride (CAS: 292055-71-1)

The compound (alphaS)-threo-Dihydro Bupropion Hydrochloride (CAS: 292055-71-1) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its role as a major metabolite of bupropion, a widely used antidepressant and smoking cessation aid. Recent studies have focused on elucidating its pharmacological properties, metabolic pathways, and potential therapeutic applications. This research brief synthesizes the latest findings to provide a comprehensive overview of the current state of knowledge regarding this compound.

Recent pharmacological studies have demonstrated that (alphaS)-threo-Dihydro Bupropion Hydrochloride exhibits a unique profile of activity, distinct from its parent compound, bupropion. Specifically, it has been shown to modulate dopamine and norepinephrine reuptake with varying affinity, suggesting potential applications in the treatment of mood disorders and neurodegenerative diseases. Advanced in vitro and in vivo models have been employed to characterize its binding kinetics and metabolic stability, providing critical insights into its mechanism of action.

From a metabolic perspective, research has highlighted the enzymatic pathways involved in the biotransformation of bupropion into (alphaS)-threo-Dihydro Bupropion Hydrochloride. Cytochrome P450 enzymes, particularly CYP2B6, play a pivotal role in this process. Recent findings have also explored the impact of genetic polymorphisms on the metabolic efficiency and subsequent therapeutic outcomes, emphasizing the need for personalized medicine approaches in patients undergoing bupropion therapy.

In terms of therapeutic potential, preclinical studies have investigated the efficacy of (alphaS)-threo-Dihydro Bupropion Hydrochloride in various neurological and psychiatric conditions. Notably, its neuroprotective effects in models of Parkinson's disease and its ability to mitigate nicotine withdrawal symptoms have been promising. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects, with preliminary data suggesting a favorable pharmacokinetic profile and minimal adverse effects.

The synthesis and analytical characterization of (alphaS)-threo-Dihydro Bupropion Hydrochloride have also seen advancements. Novel synthetic routes have been developed to improve yield and purity, while state-of-the-art analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have been employed to ensure rigorous quality control. These developments are critical for scaling up production and facilitating further research and clinical applications.

In conclusion, (alphaS)-threo-Dihydro Bupropion Hydrochloride represents a compound of significant interest in the chemical biology and pharmaceutical fields. Its unique pharmacological properties, coupled with advancements in its synthesis and characterization, underscore its potential as a therapeutic agent. Ongoing research aims to further elucidate its mechanisms of action and expand its clinical applications, paving the way for innovative treatments in neurology and psychiatry.